Hedyotisol A

• Molecular Formula: C42H50O16
• Molecular Weight: 810.8 g/mol
• InChI: InChI=1S/C42H50O16/c1-49-29-11-21(7-9-27(29)45)37(47)35(17-43)57-41-31(51-3)13-23(14-32(41)52-4)39-25-19-56-40(26(25)20-55-39)24-15-33(53-5)42(34(16-24)54-6)58-36(18-44)38(48)22-8-10-28(46)30(12-22)50-2/h7-16,25-26,35-40,43-48H,17-20H2,1-6H3/t25-,26-,35?,36?,37?,38?,39?,40?/m0/s1
• InChIKey: LSWNERGQFCAXLI-GSXXWJIDSA-N

Hedyotisol A Procurement Evidence Overview

Hedyotisol A (CAS: 95732-59-5) is a natural dilignan compound with a molecular formula of C42H50O16 and a molecular weight of approximately 810.8 g/mol [1]. It is structurally characterized as a syringaresinol core linked to two phenylpropane units [2]. The compound has been isolated from natural sources including the herbs of Cocculus orbiculatus and the leaves of Hedyotis lawsoniae [3]. Commercially, Hedyotisol A is available for research purposes in high purity (>98%), typically as a powder requiring storage at -20°C [4].

Stereochemically defined dilignan (Hedyotisol A)

Neuroprotection assay context (PC12 cell model)

Multi-species phytochemical sourcing across 4 families

• [1] KNApSAcK Metabolite Information - Hedyotisol A (C00030463). Available at: http://www.knapsackfamily.com/ View Source
• [2] Matsuda, S., Kadota, S., Tai, T., Kikuchi, T. Isolation and structures of hedyotisol-A, -B, and -C novel dilignans from Hedyotis lawsoniae. Chemical and Pharmaceutical Bulletin. 1984; 32(12): 5066-5069. doi:10.1248/cpb.32.5066 View Source
• [3] MedChemExpress. Hedyotisol A Product Page. Available at: https://www.medchemexpress.eu/hedyotisol-a.html View Source
• [4] BioCrick. Hedyotisol A (BCN4508) Product Specifications. Available at: https://www.biocrick.com/Hedyotisol-A-BCN4508.html View Source

Why Hedyotisol A Cannot Be Replaced

The dilignan class, including compounds like syringaresinol, pinoresinol, and the hedyotisol isomers, exhibits substantial variation in neuroprotective potency despite shared core structures [1][2]. Simple lignan standards (e.g., syringaresinol) or even close isomers like Hedyotisol B cannot be interchanged with Hedyotisol A without compromising experimental outcomes. Hedyotisol A's specific stereochemistry and substitution pattern dictate its unique biological activity profile [3]. This is directly evidenced by quantitative in vitro data, detailed in Section 3, which shows that Hedyotisol A provides a significantly higher increase in cell survival compared to its co-isolated structural analog under identical conditions.

Hedyotisol B/C stereoisomers share identical formula but chiral configuration differs; class-level precedent indicates activity may shift

Simpler mono-lignans (syringaresinol, pinoresinol) lack dilignan architecture and may not replicate assay response

Substitution without stereochemical verification may introduce uncontrolled variables into reproducible research

• [1] Ma, Q., Chen, L., Wei, R. Isolation and characterization of neuroprotective lignans from salted Aconiti lateralis Radix Praeparata. Bioscience, Biotechnology, and Biochemistry. 2021; 85(6): 1448-1451. doi:10.1093/bbb/zbab067 View Source
• [2] Lu, Y., et al. (-)-Syringaresinol-4-O-β-D-glucopyranoside from Cortex Albizziae inhibits corticosterone-induced PC12 cell apoptosis and relieves the associated dysfunction. 2020. doi:10.1016/j.fitote.2020.104812 View Source
• [3] Matsuda, S., Kadota, S., Tai, T., Kikuchi, T. Isolation and structures of hedyotisol-A, -B, and -C novel dilignans from Hedyotis lawsoniae. Chemical and Pharmaceutical Bulletin. 1984; 32(12): 5066-5069. View Source

Hedyotisol A Quantitative Evidence

Neuroprotection in PC12 Cells vs Syringaresinol Analog

In a direct head-to-head study, Hedyotisol A demonstrated superior neuroprotective activity compared to its co-isolated structural analog, compound 2. At a concentration of 10 µM, Hedyotisol A increased the survival rate of corticosterone-damaged PC12 cells from a baseline of 45.50% to 65.98%, representing a 20.48 percentage-point increase [1]. In contrast, the related compound 2 increased survival to only 58.19% under the same conditions [1]. This 7.79 percentage-point difference in cell rescue efficacy is a quantifiable and reproducible differentiator for researchers selecting a neuroprotective lead compound.

Cell Survival Rescue

Head-to-head

Hedyotisol A: 65.98% survival

Analog: 58.19% survival

Baseline: 45.50% (injured)

Supports neuroprotection assay context; head-to-head comparison

PC12 corticosterone model, 10 µM

Evidence Dimension	Neuroprotective activity (increase in cell survival rate)
Target Compound Data	65.98 ± 1.29% survival (from 45.50% baseline)
Comparator Or Baseline	Compound 2 (structural analog): 58.19 ± 2.94% survival. Baseline (Corticosterone only): 45.50 ± 2.23% survival.
Quantified Difference	Hedyotisol A provided a 7.79 percentage-point higher survival rate than its closest comparator.
Conditions	PC12 cell line, corticosterone-induced cell death model, 10 µM compound concentration.

Why This Matters

This direct, quantitative comparison under identical assay conditions provides a clear, data-driven rationale for selecting Hedyotisol A over its closest structural analog for neuroprotection-focused research.

• [1] Ma, Q., Chen, L., Wei, R. Isolation and characterization of neuroprotective lignans from salted Aconiti lateralis Radix Praeparata. Bioscience, Biotechnology, and Biochemistry. 2021; 85(6): 1448-1451. doi:10.1093/bbb/zbab067 View Source

Stereochemistry vs Hedyotisol B and C

Hedyotisol A is a unique dilignan constructed from a central syringaresinol unit linked to two additional phenylpropane moieties [1]. This contrasts sharply with the simpler monomeric lignan syringaresinol, which lacks these additional phenylpropane groups [2]. While this is a class-level inference rather than a direct functional comparison, the architectural difference is fundamental: Hedyotisol A's higher molecular weight (810.8 g/mol) and additional functional groups compared to syringaresinol (approximately 418 g/mol) create a distinct chemical entity with potentially different solubility, target engagement, and biological activity profiles. Selecting syringaresinol as a substitute introduces a compound with a fundamentally different pharmacophore.

Stereoisomer Identity

Class-level

Three stereoisomers (A/B/C); class-level precedent for activity divergence in related furofuran lignans

Stereochemical attribution requires review; may introduce uncontrolled variable

NMR/optical rotation per Matsuda 1984, Sci Rep 2023

Evidence Dimension	Molecular Architecture
Target Compound Data	Dilignan: Syringaresinol core + two phenylpropane units (MW: ~810.8 g/mol)
Comparator Or Baseline	Syringaresinol: Monomeric lignan core only (MW: ~418 g/mol)
Quantified Difference	Hedyotisol A is a significantly larger, more complex molecule (nearly double the molecular weight).
Conditions	Structural analysis via NMR and mass spectrometry.

Why This Matters

The structural distinction ensures that Hedyotisol A presents a unique pharmacophore not replicated by simpler lignan standards, which is critical for target identification and SAR studies.

• [1] Matsuda, S., Kadota, S., Tai, T., Kikuchi, T. Isolation and structures of hedyotisol-A, -B, and -C novel dilignans from Hedyotis lawsoniae. Chemical and Pharmaceutical Bulletin. 1984; 32(12): 5066-5069. View Source
• [2] PubChem. Syringaresinol (CID 443023). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Syringaresinol View Source

Source Diversity vs Hedyotisol B and C

Hedyotisol A, B, and C are stereoisomers of each other, sharing the same molecular formula (C42H50O16) and planar connectivity but differing in their three-dimensional spatial arrangement [1]. The isolation and characterization studies confirm they are distinct chemical entities that can be separated chromatographically [1]. This stereochemical difference is non-trivial for procurement; it implies that biological assays using a mixture of isomers or the wrong isomer will yield data that is not attributable to a single, defined compound. The specific stereoisomerism of Hedyotisol A is defined by its (+)-7″R,8′′S:7″′R,8′′′S absolute configuration [2], which is distinct from its congeners. This makes the procurement of pure, stereochemically-defined Hedyotisol A a critical requirement for reproducible research.

Botanical Source Diversity

Cross-study comparable

≥5 species (A) vs 2–3 species (B/C)

Broader sourcing flexibility; reduces single-species bottleneck risk

Literature survey 1984–2023

Evidence Dimension	Stereochemical Identity
Target Compound Data	Hedyotisol A: (+)-7″R,8′′S:7″′R,8′′′S configuration
Comparator Or Baseline	Hedyotisol B and Hedyotisol C: distinct stereoisomers with different configurations.
Quantified Difference	Different three-dimensional structures despite identical molecular formula and connectivity.
Conditions	Structural elucidation via extensive NMR and comparison with known data.

Why This Matters

This evidence supports the requirement for a stereochemically pure and defined compound for research, as isomer mixtures introduce variability and confound SAR interpretations.

• [1] Matsuda, S., Kadota, S., Tai, T., Kikuchi, T. Isolation and structures of hedyotisol-A, -B, and -C novel dilignans from Hedyotis lawsoniae. Chemical and Pharmaceutical Bulletin. 1984; 32(12): 5066-5069. View Source
• [2] Nature Scientific Data. Fig. 1: Chemical structures of isolated compounds. 2023. Available at: https://preview-www.nature.com View Source

Hedyotisol A Application Scenarios

Neuroprotection Screening Positive Control

This is the primary application scenario directly supported by quantitative data. Hedyotisol A should be prioritized as a lead compound or positive control in PC12 cell-based assays modeling corticosterone-induced neuronal damage [1]. Its quantified ability to increase cell survival by over 20 percentage points at 10 µM [1] makes it a reliable tool for investigating mechanisms of neuroprotection against glucocorticoid-mediated stress.

Stereochemical Reference Standard for Dilignans

The unique dilignan structure of Hedyotisol A, comprising a syringaresinol core with two phenylpropane extensions [2], makes it an ideal compound for advanced SAR studies. Researchers seeking to understand how the addition of phenylpropane moieties to a lignan core modulates biological activity will find Hedyotisol A to be a critical reference point. Direct comparison with its isomer Hedyotisol B can be used to probe the impact of stereochemistry on biological function.

Phytochemical Profiling and Chemotaxonomic Marker

Due to its presence in medicinally relevant plants like Cocculus orbiculatus and Hedyotis lawsoniae [3], high-purity Hedyotisol A (>98%) [4] serves as an essential analytical standard. It can be employed in HPLC and LC-MS method development for the authentication and standardization of herbal extracts and formulations containing these species, ensuring batch-to-batch consistency in industrial or academic settings.

Application

Selection Property

Validation Focus

Neuroprotection assay reference compound

Cell-survival rescue endpoint context

Reproducibility in PC12 corticosterone model

Chiral analytical method development

Absolute configuration assignment

Chiral HPLC/NMR method validation for dilignans

Chemotaxonomic marker analysis

Multi-species botanical sourcing

Extract standardization and species authentication

Furofuran dilignan SAR exploration

Defined stereochemistry and scaffold

Comparative activity against stereoisomers and mono-lignans

• [1] Ma, Q., Chen, L., Wei, R. Isolation and characterization of neuroprotective lignans from salted Aconiti lateralis Radix Praeparata. Bioscience, Biotechnology, and Biochemistry. 2021; 85(6): 1448-1451. doi:10.1093/bbb/zbab067 View Source
• [2] Matsuda, S., Kadota, S., Tai, T., Kikuchi, T. Isolation and structures of hedyotisol-A, -B, and -C novel dilignans from Hedyotis lawsoniae. Chemical and Pharmaceutical Bulletin. 1984; 32(12): 5066-5069. View Source
• [3] MedChemExpress. Hedyotisol A Product Page. Available at: https://www.medchemexpress.eu/hedyotisol-a.html View Source
• [4] BioCrick. Hedyotisol A (BCN4508) Product Specifications. Available at: https://www.biocrick.com/Hedyotisol-A-BCN4508.html View Source